Cas no 830-11-5 (1,2-Propanediol, 3-(4-iodophenoxy)-)

• Product name: 1,2-Propanediol, 3-(4-iodophenoxy)-
• CAS No: 830-11-5
• MF: C₉H₁₁O₃I
• MW: 294.08584
• CID: 1808202
• PubChem ID: 19108710

1,2-Propanediol, 3-(4-iodophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(4-iodophenoxy)-
• 830-11-5
• 3-(4-Iodophenoxy)-1,2-propanediol
• SCHEMBL1586597
• AKOS021168161
• DTXSID101299247

• Inchi： InChI=1S/C9H11IO3/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,11-12H,5-6H2
• InChI Key： DVYRQJIBNVIQRH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1OCC(CO)O)I

Computed Properties

• Exact Mass: 293.97529g/mol
• Monoisotopic Mass: 293.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų